Cas no 1807147-86-9 (2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile
• CAS No: 1807147-86-9
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4898457
• Update Time: 2025-07-21

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-4-7(10(11)12)9(5-14)15-8(6)2-3-13/h4,10H,2,5,14H2,1H3
• InChI Key： SWUHHIYBLCHIRV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(CC#N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1807147-86-9)

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807147-86-9, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of multiple functional groups, including an amino methyl substituent, a difluoromethyl group, and a methylpyridine core, makes this molecule a promising candidate for further exploration in drug discovery.

The aminomethyl group at the 2-position of the pyridine ring introduces a reactive site for further derivatization, enabling the formation of various bioactive molecules. This feature is particularly valuable in medicinal chemistry, where such groups are often used to enhance binding affinity to biological targets. Additionally, the difluoromethyl group at the 3-position is known to improve metabolic stability and binding interactions, making it a common moiety in modern drug design. The methylpyridine core provides a stable aromatic framework, while the acetonitrile substituent at the 6-position adds another layer of reactivity and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for developing novel therapeutics. Studies suggest that modifications around the pyridine ring can significantly influence pharmacokinetic properties, such as solubility and bioavailability. The difluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, making it an attractive feature for drug design. Furthermore, the aminomethyl group provides a versatile handle for further chemical modifications, allowing researchers to explore diverse chemical space.

In the context of current research, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile has been investigated for its potential applications in treating various diseases. For instance, its structural features make it a candidate for developing kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The combination of an aminomethyl group and a difluoromethyl moiety suggests that this compound may exhibit inhibitory activity against enzymes involved in disease pathways. Additionally, preclinical studies have indicated that derivatives of this compound may have antimicrobial properties, further expanding its therapeutic relevance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the incorporation of the difluoromethyl group often requires specialized fluorination techniques. The presence of the methylpyridine core necessitates careful handling to preserve its aromatic stability during synthesis. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

The chemical properties of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1807147-86-9) also make it an interesting subject for material science research. Its solubility characteristics and reactivity profile suggest potential applications in polymer chemistry and material design. For example, derivatives of this compound could be used to develop novel polymers with enhanced thermal stability or mechanical strength. Additionally, its ability to participate in coordination chemistry may open avenues for creating metal-organic frameworks (MOFs) with tailored properties.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-acetonitrile is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including the aminomethyl, difluoromethyl, and methylpyridine groups, make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological development is likely to grow.